Cas no 53992-24-8 (phenyl 2-oxo-2H-chromene-3-carboxylate)

• Product Name: phenyl 2-oxo-2H-chromene-3-carboxylate
• CAS No: 53992-24-8
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 1587193
• PubChem ID: 40956
• Update Time: 2025-04-21

phenyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 2-oxo-2H-chromene-3-carboxylate
• 2H-1-benzopyran-3-carboxylic acid, 2-oxo-, phenyl ester
• phenyl 2-oxochromene-3-carboxylate
• 4-18-00-05571 (Beilstein Handbook Reference)
• NCGC00246608-01
• IFLab1_003336
• DTXSID30202297
• 53992-24-8
• Z28228590
• F0777-0623
• BDBM23561
• Phenyl coumarin-3-carboxylate
• NCGC00246608-02
• BRN 0224490
• HMS1421H14
• SR-01000396374
• NSC-716534
• SMR000323400
• 2-Oxo-2H-1-benzopyran-3-carboxylic acid phenyl ester
• HMS2729G06
• EU-0034342
• NSC716534
• 3-Carboxylate-coumarin deriv., 1
• Oprea1_139307
• SCHEMBL15842719
• MLS000679003
• AB00579337-07
• CHEMBL446216
• SR-01000396374-1
• Oprea1_274420
• AKOS001268563

• Inchi： 1S/C16H10O4/c17-15(19-12-7-2-1-3-8-12)13-10-11-6-4-5-9-14(11)20-16(13)18/h1-10H
• InChI Key： OZSQFAOGBXJZMW-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC2C=CC=CC=2)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.5

Experimental Properties

• Density: 1.343
• Boiling Point: 471.7°C at 760 mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.63
• PSA: 52.6